Cas no 1361465-33-9 (2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid)

• Product Name: 2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid
• CAS No: 1361465-33-9
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4927072
• Update Time: 2025-08-02

2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid

• Inchi： 1S/C13H8Cl3NO2/c14-9-2-1-3-10(15)12(9)8-5-4-7(6-11(18)19)17-13(8)16/h1-5H,6H2,(H,18,19)
• InChI Key： RRAZIQWQEOYQQB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(CC(=O)O)=N1)C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid

2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid (CAS No: 1361465-33-9)

Introduction to 2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid

2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid, a compound with the CAS number 1361465-33-9, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine atoms and an acetic acid group. The presence of multiple chlorine substituents on the aromatic ring contributes to its distinctive chemical properties and reactivity.

Chemical Structure and Properties

The molecular structure of 2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid is composed of a pyridine ring with chlorine atoms at positions 2 and 4 (relative to the acetic acid group). The acetic acid group is attached at position 6 of the pyridine ring, while the phenyl group at position 3 is substituted with chlorine atoms at positions 2 and 6. This arrangement creates a molecule with significant steric hindrance and electronic effects, which influence its chemical behavior.

Synthesis and Production

The synthesis of 2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid involves a series of carefully controlled chemical reactions. Typically, the process begins with the preparation of the pyridine derivative through nucleophilic substitution or coupling reactions. The subsequent introduction of the acetic acid group requires precise conditions to ensure optimal yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making the production process more sustainable and cost-effective.

Applications in Research and Industry

Due to its unique properties, 2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid finds applications in various fields. In pharmaceutical research, it serves as a valuable intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its ability to act as a chiral auxiliary in asymmetric synthesis has been particularly noted in recent studies.

In agricultural chemistry, this compound has been explored for its potential as a herbicide or fungicide due to its ability to inhibit specific enzymes involved in plant growth. Additionally, it has shown promise in materials science as a precursor for advanced polymers and coatings.

Recent Research Developments

Recent studies have focused on enhancing the understanding of 2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid's reactivity under different conditions. Researchers have investigated its role in catalytic cycles, particularly in organocatalysis and transition metal-catalyzed reactions. These studies have revealed novel pathways for synthesizing complex molecules with high enantioselectivity.

In medicinal chemistry, this compound has been utilized as a building block for developing drugs targeting specific biological pathways. For instance, it has been incorporated into molecules designed to inhibit kinases involved in cancer progression.

Furthermore, environmental scientists have examined its degradation pathways under various conditions to assess its potential impact on ecosystems. These studies are crucial for ensuring that industrial applications do not pose risks to environmental health.

Safety and Handling Considerations

While 2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid is not classified as a hazardous material under standard conditions, proper safety precautions should be taken during handling and storage. It is advisable to wear protective equipment such as gloves and goggles when working with this compound to minimize exposure risks.

In terms of environmental impact assessments conducted on this compound reveal that it undergoes rapid degradation under sunlight exposure or microbial action when released into natural environments. This information is vital for industries utilizing this compound to develop effective waste management strategies that align with environmental regulations.

Conclusion

In conclusion, 2-Chloro-3-(2,6-dichlorophenyl)pyridine-6-acetic acid (CAS No: 1361465-33-9) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure provides opportunities for innovation in drug discovery, agricultural chemicals development, and advanced materials science.